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Compound of Interest

Compound Name: FM 100

CAS No.: 11114-18-4

Cat. No.: B1171896

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of FM 100, a substance for which a specific Safety Data Sheet (SDS) is not readily available.

The procedures outlined below are based on established best practices for handling potentially

hazardous chemical waste in a laboratory environment. It is imperative for all personnel to

consult with their institution's Environmental Health and Safety (EHS) department to ensure full

compliance with local, state, and federal regulations.

Waste Characterization and Handling Summary
All waste streams containing FM 100 must be treated as hazardous chemical waste. The initial

and most critical steps in a compliant disposal process are proper identification, segregation,

and labeling.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol for FM 100
This protocol details the procedures for the disposal of pure FM 100 and materials

contaminated with it.

Personal Protective Equipment (PPE)
Before handling FM 100 or its waste, at a minimum, the following PPE should be worn:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Waste Segregation and Collection
Proper segregation of waste is critical to prevent dangerous chemical reactions and to facilitate

correct disposal.

Solid Waste: Collect solid FM 100, contaminated lab debris (e.g., weigh boats, pipette tips,

gloves), and spill cleanup materials in a designated, leak-proof container with a secure lid.[2]

The container must be clearly labeled "Hazardous Waste: FM 100 and associated lab

debris."

Liquid Waste: Solutions containing FM 100 should be collected in a separate, leak-proof

container designated for liquid hazardous waste. Do not mix aqueous waste with solvent-
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based waste. The container must be compatible with the solvent used.

Sharps Waste: Any needles, syringes, or other contaminated sharps must be disposed of in

a designated, puncture-resistant sharps container.[2]

Empty Containers: Containers that have held FM 100 should be triple rinsed with a suitable

solvent.[3] The rinsate must be collected and disposed of as hazardous liquid waste.[1][3]

After rinsing, deface or remove the original label and dispose of the container as regular

laboratory glass or plastic waste, in accordance with institutional policies.[3]

Spill Cleanup Procedures
In the event of a spill, the following steps should be taken:

Alert Personnel: Immediately alert others in the vicinity.

Assess the Spill: Determine the extent of the spill and if there is any immediate danger.

Small Spills (Solid):

Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent it

from becoming airborne.

Carefully scoop the material into a designated hazardous waste container.

Decontaminate the area with a suitable solvent, followed by soap and water.

Collect all cleanup materials as hazardous waste.

Large Spills:

Evacuate the immediate area.

Contact your institution's EHS department or emergency response team immediately.

Decontamination of Laboratory Equipment
Equipment that has come into direct contact with FM 100 must be decontaminated prior to

reuse, servicing, or disposal.
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Initial Cleaning: Remove any visible residue by wiping with a disposable cloth dampened

with an appropriate solvent.

Thorough Cleaning: Wash the equipment with soap and water.

Waste Disposal: All cleaning materials, including wipes and cloths, must be disposed of as

solid hazardous waste.

Experimental Workflow for Disposal

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of FM 100 waste streams.

Logical Relationship for Spill Response
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Decision-making process for responding to an FM 100 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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